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Compound of Interest

(8,5-Dichloropyrazin-2-
Compound Name:
yl)methanamine

Cat. No.: B1473998

In the landscape of medicinal chemistry, halogenated heterocyclic scaffolds are indispensable
tools. Their unique electronic properties, ability to modulate pharmacokinetic profiles, and
capacity to serve as versatile synthetic handles make them foundational to the construction of
novel therapeutic agents. (3,5-Dichloropyrazin-2-yl)methanamine is a prime exemplar of
such a building block. This guide offers a detailed exploration of its chemical properties,
synthesis, reactivity, and strategic applications, providing researchers and drug development
professionals with the technical insights required to effectively leverage this molecule in their
discovery programs. The presence of two chlorine atoms on the electron-deficient pyrazine
ring, coupled with a reactive primary amine, provides a rich platform for combinatorial library
synthesis and targeted structure-activity relationship (SAR) studies.

Molecular Identity and Physicochemical Profile

(3,5-Dichloropyrazin-2-yl)methanamine is an organic compound featuring a pyrazine ring
substituted with two chlorine atoms and an aminomethyl group. It is most commonly supplied
and handled as its hydrochloride salt to improve stability and solubility.[1]

Structure and Nomenclature:
e |[UPAC Name: (3,5-Dichloropyrazin-2-yl)methanamine

e Molecular Formula (Free Base): CsHsCl2N3[2]
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e Molecular Formula (Hydrochloride Salt): CsHeClIsN3[1]

e CAS Number (Hydrochloride Salt): 2089319-25-3[1]

A clear understanding of its fundamental properties is the first step in its application. The data
below, compiled from various chemical suppliers and databases, provides a quantitative
overview of the molecule.

Table 1: Physicochemical Properties

Value

Property Value (Free Base) (Hydrochloride Source(s)
Salt)

Molecular Weight 178.02 g/mol 214.48 g/mol [1][2]

_ _ 213.96001 Da
Monoisotopic Mass 176.98605 Da [2]
(calculated)

Purity/Specification - 297% [1]
Topological Polar

POl 51.8 Az 51.8 A2 [1]
Surface Area (TPSA)
Predicted LogP

0.6 1.66 [1][2]

(XlogP)
Hydrogen Bond

yered 1 1 [1]
Donors
Hydrogen Bond

yered 3 3 [1]
Acceptors
Rotatable Bonds 1 1 [1]

N Inert atmosphere, 2-
Storage Conditions - ) [1]
8°C, Protect from light

Note: Properties like LogP and TPSA are calculated for the free base form but are often listed
under the salt's entry.
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Synthesis Strategy: From Nitrile to Amine

The synthesis of (3,5-Dichloropyrazin-2-yl)methanamine is not widely detailed in standard
literature, but a robust and logical pathway can be devised from its nitrile precursor, 3,6-
dichloropyrazine-2-carbonitrile. This precursor is accessible through established methods.[3][4]
The key transformation is the reduction of the nitrile group to a primary amine.

Causality of the Synthetic Approach: The choice of a nitrile reduction pathway is strategic.
Nitriles are stable functional groups that are compatible with many reaction conditions used to
construct the dichloropyrazine core. Their reduction to primary amines is a high-yielding and
well-understood transformation in organic synthesis. This avoids the use of more hazardous
intermediates like halomethyl pyrazines, which can be lachrymatory and difficult to handle.[5]

Reducing Agent
(e.g., LiAIHa in THF or

Step 1: Reduction .
Catalytic Hydrogenation)
) . o Aqueous Workup | _Step 2: Isolation 3 . )
3,6-Dichloropyrazine-2-carbonitrile  Purification (3,5-Dichloropyrazin-2-yl)methanamine

SNAr Reaction on the Dichloropyrazine Core

Dichloropyrazine Core + Nu~

ucleophilic Attack

Meisenheimer Complex
(Stabilized Intermediate)

Loss of Leaving Group (CI)

Substituted Product + ClI~
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Diversification Reactions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1473998#3-5-dichloropyrazin-2-yl-methanamine-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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